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Compound of Interest

Compound Name: Sodium antimonate

Cat. No.: B085099

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
sodium antimonate, tailored for its handling and use in a laboratory setting. The following
sections detail the physical and chemical properties, toxicological data, occupational exposure
limits, and recommended safety protocols.

Physical and Chemical Properties

Sodium antimonate is a white, odorless, powdered solid.[1] Key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value References
Chemical Formula NaSbOs [2]
Molecular Weight 192.75 g/mol [3]
Appearance White powder [1]
Odor Odorless [1]
Melting Point >375 °C [4]
Boiling Point Not applicable [5]
Density 3.7g/mLat25°C [4]

Slightly soluble in water.
Soluble in tartaric acid, sodium
sulfide solution, and

Solubility concentrated sulfuric acid. [6]
Insoluble in acetic acid, dilute
alkali, and dilute inorganic

acid.

Toxicological Data

The toxicological properties of sodium antimonate have not been fully investigated, and much
of the available data is based on analogy with other antimony compounds.[5] It is classified as
harmful if swallowed or inhaled.[7]
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Toxicity Endpoint Result Species References

Acute Oral Toxicity

> 2,000 mg/k Rat 5
(LD50) g/kg (5]

Acute Inhalation

- > 5.4 mg/L (4 hours) Rat [5]
Toxicity (LC50)

S Mild irritant (Primary )
Skin Irritation o Rabbit [8]
Irritation Index of 0.3)

o May cause mild )
Eye Irritation o Rabbit [5]
irritation

May cause irritation of

Specific Target Organ the eyes, nose, and

Toxicity (Prolonged respiratory system; Not specified [5]
Exposure) potential effects on
the kidneys.

Occupational Exposure Limits

To minimize the risk of adverse health effects from occupational exposure, the following
exposure limits for antimony and its compounds have been established.

Organization Limit (as Sb) Notes References

Threshold Limit Value
ACGIH (TLV-TWA) 0.5 mg/m3 - Time-Weighted [1]

Average

Permissible Exposure

OSHA (PEL-TWA) 0.5 mg/m3 Limit - Time-Weighted  [5]
Average
Recommended

NIOSH (REL-TWA) 0.5 mg/m3 Exposure Limit - Time-  [5]
Weighted Average
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Experimental Protocols

4.1. Standard Operating Procedure for Preparing a Sodium Antimonate Solution

This protocol outlines the essential steps for safely preparing a solution of sodium antimonate
in a laboratory setting.
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Preparation

1. Consult SDS and conduct risk assessment

:

2. Gather all necessary materials and PPE

:

3. Prepare a clean and designated workspace in a fume hood

- J

4 )

Procedure

G. Carefully weigh the required amount of sodium antimonate powdea

l

G. Slowly add the powder to the appropriate solvent while stirrinQD

l

G. Continue stirring until the powder is fully dissolvecD

l

7. Clearly label the prepared solution with contents and concentration

. J
4 )

Cleanup and Disposal

G. Clean all equipment thoroughla

G. Dispose of waste materials according to institutional guidelines)

EO. Wash hands thoroughly after completing the procedura
- J

Click to download full resolution via product page

Standard Operating Procedure for Solution Preparation.
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Safe Handling and Storage Workflow

Adherence to proper handling and storage procedures is critical to ensure laboratory safety.
The following workflow illustrates the key stages for managing sodium antimonate from
receipt to disposal.

Segregate waste Follow regulations

Waste Collection

Receiving Inspect container Storage Transport securely

Handling (in Fume Hood)

Click to download full resolution via product page
Workflow for Safe Handling and Disposal.

Emergency Procedures: Spill Response

In the event of a sodium antimonate spill, a structured and calm response is necessary to
mitigate risks. The following decision tree outlines the appropriate steps.
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Decision Tree for Spill Response.
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Disclaimer: This guide is intended for informational purposes and should not be considered a
substitute for a formal risk assessment or institutional safety protocols. Always consult the most
up-to-date Safety Data Sheet (SDS) for sodium antimonate and follow all applicable local,
state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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